Potassium thiobenzoate

• IUPAC Name: potassium;thiobenzate
• InChI: InChI=1S/C7H6OS.K/c8-7(9)6-4-2-1-3-5-6;/h1-5H,(H,8,9);/q;+1/p-1
• InChI Key: LKFCPWBGBPJDRC-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)C(=S)[O-].[K+]
• Molecular Formula: C7H5KOS
• Molecular Weight: 176.28 g/mol

Description

Potassium thiobenzoate is an organic chemical synthesis intermediate. It has a molecular formula of C7H5KOS and a molecular weight of 177.28 g/mol.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring attached to a carbothioic acid group and a potassium ion.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 176.28 g/mol. It is stable under recommended storage conditions and is incompatible with oxidizing agents.

Scientific Research Applications

Synthesis of Aromatic Sulfur Derivatives

Potassium thiobenzoate has been utilized in the synthesis of aromatic sulfur derivatives. Petrillo et al. (1989) demonstrated that the reaction between this compound and arenediazonium tetrafluoroborates in DMSO results in aryl thiolesters, which can be further reacted to produce other aromatic sulfur derivatives (Petrillo, Novi, Garbarino, & Filiberti, 1989).

Electrochemical Analysis

The electrochemical properties of this compound have been studied using polarography, revealing complex oxidation processes. Okamoto (1961) investigated this compound using A.C. and D.C. polarographs, identifying three oxidation waves related to the oxidation of this compound to benzoyl disulfide (Okamoto, 1961).

Coordination Chemistry

Research has shown that this compound forms complexes with other chemical entities. For instance, Fenton et al. (1972) reported the preparation and crystal structure of a binuclear complex of potassium with cyclic polyether, demonstrating the coordination chemistry of this compound (Fenton, Mercer, Poonia, & Truter, 1972).

Analytical Chemistry Applications

In analytical chemistry, this compound has been used as a reagent. Srivastava and Bose (1977) utilized o-diacetoxyiodobenzoate for determining thiol groups, where thiols were titrated directly with the reagent at specific pH levels (Srivastava & Bose, 1977).

Organosulfur Compounds Synthesis

This compound is instrumental in synthesizing various organosulfur compounds. Kato and Mizuta (1973) obtained mixed sulfonic thiocarboxylic anhydrides from reactions involving this compound, highlighting its role in creating diverse sulfur-containing compounds (Kato & Mizuta, 1973).

Safety and Hazards

Potassium thiobenzoate may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation are advised.

Future Directions

Potassium thiobenzoate, as an intermediate in organic chemical synthesis, has potential for use in the development of new drugs and materials. The easy functionalization of the benzene ring allows it to be considered as a highly reactive building block for organic and organoelement synthesis.

Mechanism of Action

Target of Action

It is used as an organic chemical synthesis intermediate , implying that it may interact with various biological targets depending on the specific context of its use.

Mode of Action

Given its chemical structure, it is likely that it interacts with its targets through a mechanism involving the donation or acceptance of electrons, a common feature of many sulfur-containing compounds .

Biochemical Pathways

Potassium is known to play a crucial role in maintaining cellular function and homeostasis . It is the primary intracellular cation found in virtually all body tissues . The total amount of body potassium in adults is estimated at 45 millimole (mmol)/kg body weight .

Pharmacokinetics

It is known that potassium is a low-clearance drug, with a half-life of approximately 20-30 hours . Most drug metabolism is achieved by glucuronidation .

Result of Action

Potassium plays a crucial role in maintaining cellular function and homeostasis . It is involved in a variety of physiological processes, including the regulation of heart rhythm, muscle contraction, and nerve impulse conduction .

Action Environment

The action of potassium thiobenzoate may be influenced by various environmental factors . For example, the pH of the environment could potentially affect the stability and efficacy of the compound. Additionally, the presence of other ions or molecules could also influence its action.

Q & A

Q1: How does potassium thiobenzoate participate in nucleophilic substitution reactions?

A1: this compound acts as a sulfur-containing nucleophile in various chemical reactions. It readily reacts with alkyl halides and tosylates, displacing the leaving group to form a thioester linkage. This reaction proceeds via an SN2 mechanism, resulting in an inversion of configuration at the reaction center. [, , , , ] For instance, reacting this compound with methyl L-O-ptolysulphonyl-lactate yields D-2-benzoylthiopropionic acid methyl ester. [] Similarly, it reacts with (S)-bromide derived from L-aspartic acid to produce the (R)-benzoylthio derivative with complete inversion. []

Q2: Can you provide examples of this compound's application in carbohydrate chemistry?

A2: this compound plays a crucial role in synthesizing thio-sugars. Its reaction with appropriately protected sugar derivatives bearing a leaving group, such as a tosylate, at a specific position allows the introduction of a thiobenzoyl group. [, , , ] This strategy finds application in creating diverse thio-sugar derivatives, including epoxides and cyclic trithiocarbonates, which serve as valuable intermediates for further modifications. []

Q3: How does the reactivity of this compound compare with other nucleophiles in similar reactions?

A3: The reactivity of this compound has been compared with other sulfur-containing nucleophiles. In a study involving the synthesis of 2-mercaptopropionic acid derivatives, it was observed that this compound showed a higher tendency for racemization compared to methanethiolate and toluene-α-thiolate. [] This observation highlights the importance of carefully selecting reaction conditions and reagents to control stereochemistry.

Q4: Are there any spectroscopic data available for this compound and its derivatives?

A5: ¹H NMR spectroscopy proves valuable for characterizing this compound derivatives, particularly in the context of carbohydrate chemistry. [, , ] The chemical shifts and coupling constants obtained from ¹H NMR spectra provide insights into the structure and configuration of the synthesized thio-sugar derivatives.